Cas no 28900-27-8 (4H-Pyran-4-one,2-methoxy-3,5-dimethyl-6-[tetrahydro-4-[2,4,6-trimethyl-7-(4-nitrophenyl)-2,4,6-heptatrien-1-ylidene]-2-furanyl]-,(+)-)

• Product Name: 4H-Pyran-4-one,2-methoxy-3,5-dimethyl-6-[tetrahydro-4-[2,4,6-trimethyl-7-(4-nitrophenyl)-2,4,6-heptatrien-1-ylidene]-2-furanyl]-,(+)-
• CAS No: 28900-27-8
• MF: C₂₈H₃₁NO₆
• MW: 477.548848390579
• CID: 274108
• PubChem ID: 6382650
• Update Time: 2025-04-19

4H-Pyran-4-one,2-methoxy-3,5-dimethyl-6-[tetrahydro-4-[2,4,6-trimethyl-7-(4-nitrophenyl)-2,4,6-heptatrien-1-ylidene]-2-furanyl]-,(+)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2-methoxy-3,5-dimethyl-6-[tetrahydro-4-[2,4,6-trimethyl-7-(4-nitrophenyl)-2,4,6-heptatrien-1-ylidene]-2-furanyl]-,(+)-
• 2-methoxy-3,5-dimethyl-6-[(4E)-4-[(2E,4E,6E)-2,4,6-trimethyl-7-(4-nitrophenyl)hepta-2,4,6-trienylidene]oxolan-2-yl]pyran-4-one
• 4H-Pyran-4-one,2-methoxy-3,5-dimethyl-6-[tetrahydro-4-[2,4,6-trimethyl-7-(4-nitrophenyl)-2,4,6-heptatrien-1-ylidene]-2-furany
• NEOAUREOTHIN
• 4H-Pyran-4-one, 2-methoxy-3,5-dimethyl-6-(tetrahydro-4-(2,4,6-trimethyl-7-(4-nitrophenyl)-2,4,6-heptatrienylidene)-2-furanyl)-, (+)-
• 4H-Pyran-4-one, 2-methoxy-3,5-dimethyl-6-[tetrahydro-4-[2,4,6-trimethyl-7-(4-nitrophenyl)-2,4,6-heptatrienylidene]-2-furanyl]-, (+)-
• Spectabilin
• 28900-27-8

• Inchi： 1S/C28H31NO6/c1-17(11-18(2)13-22-7-9-24(10-8-22)29(31)32)12-19(3)14-23-15-25(34-16-23)27-20(4)26(30)21(5)28(33-6)35-27/h7-14,25H,15-16H2,1-6H3/b17-11+,18-13+,19-12+,23-14+
• InChI Key： IZICQJAGBLBAMJ-MFGUEIBOSA-N
• SMILES： O1C/C(=C/C(/C)=C/C(/C)=C/C(/C)=C/C2C=CC(=CC=2)[N+](=O)[O-])/CC1C1=C(C)C(C(C)=C(OC)O1)=O

Computed Properties

• Exact Mass: 477.21523
• Monoisotopic Mass: 477.215138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6
• XLogP3: 6.2

Experimental Properties

• Density: 1.2
• Boiling Point: 660.7°Cat760mmHg
• Flash Point: 241°C
• Refractive Index: 1.588
• PSA: 87.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids